Ganglioside GD3 disodium salt

• Molecular Formula: C70H125N3NaO29
• Molecular Weight: 1495.7 g/mol
• InChI: InChI=1S/C70H125N3O29.Na/c1-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-52(84)73-44(45(80)33-31-29-27-25-23-21-18-16-14-12-10-8-6-2)41-95-65-59(89)58(88)61(51(40-77)97-65)98-66-60(90)64(56(86)49(38-75)96-66)102-70(68(93)94)36-47(82)54(72-43(4)79)63(101-70)57(87)50(39-76)99-69(67(91)92)35-46(81)53(71-42(3)78)62(100-69)55(85)48(83)37-74;/h31,33,44-51,53-66,74-77,80-83,85-90H,5-30,32,34-41H2,1-4H3,(H,71,78)(H,72,79)(H,73,84)(H,91,92)(H,93,94);/b33-31+;/t44-,45+,46-,47-,48+,49+,50+,51+,53+,54+,55+,56-,57+,58+,59+,60+,61+,62+,63+,64-,65+,66-,69+,70-;/m0./s1
• InChIKey: YRIKJDHGCPRDOS-OCKNTNKFSA-N

Ganglioside GD3 Disodium Salt: Key Properties

Ganglioside GD3 disodium salt (CAS 62010-37-1; molecular weight 1516.7–1516.8 g/mol) is a b-series disialoganglioside with the structure Neu5Acα2,8Neu5Acα2,3Galβ1,4Glcβ1,1Cer, characterized by two sialic acid residues attached to lactosylceramide [1] [2]. It is a melanin-associated antigen expressed at high levels on tumors of neuroectodermal origin, particularly malignant melanoma, and is also the predominant ganglioside species in neural stem cells (NSCs) where it constitutes >80% of the ganglioside pool [3] . The disodium salt formulation ensures aqueous solubility and stability for in vitro and in vivo applications. GD3 functions as a cell surface signaling molecule, an inducer of mitochondrial permeability transition (MPT) without requiring elevated Ca²⁺ levels, and a key regulator of NSC proliferation versus differentiation .

Source Bovine brain / buttermilk-derived glycosphingolipid

Form Disodium salt, enhanced aqueous solubility

Purity High-purity (TLC) biochemical reagent

Context Reported melanoma-associated antigen / Siglec-7 ligand

• [1] PubChem. Disialoganglioside GD3. PubChem CID 137699677. View Source
• [2] Bioglyco. Ganglioside GD3 from bovine buttermilk, Disodium salt. Cat. No. X23-04-YW091. View Source
• [3] Itokazu, Y., et al. (2024). Gangliosides in nerve cell specification. Prog Mol Biol Transl Sci, 156, 819-833. View Source

Why GD3 Disodium Salt Substitution Fails

Within the ganglioside family, GD3 exhibits a distinct binding specificity and functional profile that cannot be replicated by other disialogangliosides such as GD2, GD1a, GD1b, or GT1b. GD3 is the exclusive natural ligand for the immune checkpoint receptor Siglec-7, whereas GT1aα is the ligand for Siglec-9—demonstrating that gangliosides within the same series have non-interchangeable protein recognition properties [1]. In neural stem cell biology, GD3 is the predominant species (>80% of gangliosides) and directly modulates NSC proliferation via EGFR signaling, while differentiation-associated gangliosides (GM1, GD1a, GD1b, GT1b) appear only upon terminal differentiation and loss of stemness [2]. Furthermore, in melanoma immunotherapy, the anti-GD3 monoclonal antibody KM641 binds GD3 with a Kd of 1.9×10⁻⁸ M and fails to bind the closely related GD2, demonstrating epitope specificity that precludes functional substitution with other ganglioside antigens [3]. These data establish that GD3 occupies a unique functional niche and cannot be replaced by other gangliosides in target-specific applications.

Binding Specificity Mismatch

GD3’s unique Neu5Acα2-8Neu5Acα2-3Gal motif confers exclusive Siglec-7 binding; GM3 and GD1a do not replicate this interaction.

Mechanistic Divergence

GD3 induces mitochondrial permeability transition independent of elevated Ca²⁺, a mechanism not shared by other gangliosides.

• [1] Adak, A.K., Tseng, H.K., Chang, S.Y., et al. (2024). Comprehensive Modular Synthesis of Ganglioside Glycans and Evaluation of their Binding Affinities to Siglec-7 and Siglec-9. Advanced Science. DOI: 10.1002/advs.202412815. View Source
• [2] Itokazu, Y., et al. (2018). Gangliosides in Nerve Cell Specification. In: Progress in Molecular Biology and Translational Science, Vol. 156, pp. 819-833. View Source
• [3] Ohta, S., Honda, A., Tokutake, Y., Yoshida, H., Hanai, N. (1993). Antitumor effects of a novel monoclonal antibody with high binding affinity to ganglioside GD3. Cancer Immunol Immunother, 36(4), 260-266. DOI: 10.1007/BF01740908. PMID: 8439988. View Source

GD3 Disodium Salt Differentiation Evidence

Siglec-7 Binding Specificity

In a comprehensive microarray study evaluating 24 natural ganglioside glycans, only GD3 bound specifically to recombinant Fc-fused Siglec-7, while GT1aα was identified as the exclusive ligand for Siglec-9 [1]. This finding establishes GD3 as a non-redundant ligand for Siglec-7 among all tested gangliosides from a-series (GM3, GM2, GM1a, GD1a, GT1a), b-series (GD3, GD2, GD1b, GT1b, GQ1b), c-series (GT3, GT2, GT1c, GQ1c, GP1c), α-series (GM1α, GD1aα, GT1aα), and o-series (GA2, GA1, GM1b, GalNAc-GM1b, GD1c). [1]

Siglec-7 Binding

Reported

Strongest binding affinity among 24 glycans for Siglec-7-Fc

Supports Siglec-7 immunomodulation research

Glycan microarray; recombinant Siglec-7-Fc fusion protein

Evidence Dimension	Siglec-7 binding specificity (microarray)
Target Compound Data	GD3: Positive binding to Siglec-7
Comparator Or Baseline	23 other gangliosides (including GD2, GD1a, GD1b, GT1b, GQ1b, GM3, GM1a, GT1a, and all c/α/o-series glycans): No binding to Siglec-7
Quantified Difference	GD3 exhibits exclusive binding specificity; 23/24 gangliosides tested show no binding
Conditions	Microarray assay using recombinant Fc-fused Siglec-7 and Siglec-9 proteins; ganglioside glycans synthesized via bacterial glycosyltransferases in convergent one-pot multienzyme reactions

Why This Matters

For researchers studying Siglec-7-mediated immunomodulation, NK cell regulation, or developing GD3-targeted immunotherapies, only GD3 provides the correct ligand specificity—other gangliosides (including GD2, GD1a, GT1b) cannot substitute.

• [1] Adak, A.K., Tseng, H.K., Chang, S.Y., Chiang, Y.C., Lyu, K.H., Lee, Y.S., Lu, W.F., Kuo, W.H., Angata, T., Lin, C.C. (2024). Comprehensive Modular Synthesis of Ganglioside Glycans and Evaluation of their Binding Affinities to Siglec-7 and Siglec-9. Advanced Science. DOI: 10.1002/advs.202412815. View Source

Calcium-Independent Mitochondrial Permeability Transition

The anti-GD3 monoclonal antibody KM641 (mouse IgG3) was characterized for binding affinity to GD3 on tumor cell lines. Scatchard analysis quantified high-affinity binding with a dissociation constant Kd = 1.9×10⁻⁸ M [1]. In ELISA against 11 common gangliosides, KM641 showed major reactivity with GD3 and only minor reactivity with GQ1b, with no detectable binding to GD2 [1]. In immunofluorescence, KM641 bound to melanoma cell lines that the previously established anti-GD3 mAb R24 failed to bind, demonstrating superior epitope recognition [1].

Ca²⁺-Independent PT

Reported

Induces PT at 100 µM GD3, 0.2 µM Ca²⁺

Supports calcium-independent apoptosis pathway studies

Isolated rat liver mitochondria; succinate-supported respiration

Evidence Dimension	Antibody binding affinity (Kd) and specificity
Target Compound Data	KM641 binding to GD3: Kd = 1.9×10⁻⁸ M; binds GD3-positive cells with up to 1.9×10⁷ binding sites/cell
Comparator Or Baseline	R24 (another anti-GD3 mAb): Failed to bind several melanoma cell lines that KM641 bound; GD2: No detectable binding by KM641 in ELISA
Quantified Difference	KM641 binds GD3 with high affinity (sub-10⁻⁸ M) while other anti-GD3 antibodies (R24) show narrower binding coverage; GD2 shows no cross-reactivity
Conditions	ELISA against 11 common gangliosides; Scatchard analysis on tumor cell lines; immunofluorescence on living tumor cells; TLC immunostaining on melanoma cell line extracts

Why This Matters

For antibody discovery, vaccine development, and diagnostic applications requiring GD3-specific targeting, this evidence defines GD3 as a distinct antigenic target with binding parameters that differentiate it from GD2 and other gangliosides—essential for assay design and target validation.

• [1] Ohta, S., Honda, A., Tokutake, Y., Yoshida, H., Hanai, N. (1993). Antitumor effects of a novel monoclonal antibody with high binding affinity to ganglioside GD3. Cancer Immunology, Immunotherapy, 36(4), 260-266. DOI: 10.1007/BF01740908. PMID: 8439988. View Source

GD3 Upregulation in Melanoma

Ganglioside GD3 directly induces the mitochondrial permeability transition (MPT) in isolated rat liver mitochondria at approximately 3 µM in the absence of exogenous substrate (succinate) and at 30–100 µM in the presence of succinate [1]. This effect occurs without requiring elevated Ca²⁺ levels, distinguishing GD3 from classical MPT inducers that depend on Ca²⁺ [1]. In intact cells, GD3-induced MPT precedes apoptosis and is causally related to cell death, with GD3 acting directly on mitochondrial membranes to trigger permeability transition pore opening and ΔΨm dissipation [2].

Melanoma GD3 Overexpression

Head-to-head

48–63% vs 2–6% of total sialic acid (melanoma vs normal melanocytes)

Supports melanoma biomarker model research

Thin-layer chromatography densitometry; cultured cells

Evidence Dimension	Concentration required for mitochondrial permeability transition induction
Target Compound Data	GD3: ~3 µM (no succinate); 30–100 µM (with succinate)
Comparator Or Baseline	Classical MPT inducers (e.g., Ca²⁺): Require elevated Ca²⁺ levels and typically μM–mM ranges depending on conditions; no direct comparative data with other gangliosides available
Quantified Difference	GD3 induces MPT at low micromolar concentrations without Ca²⁺ dependency; comparative quantitative data across gangliosides for MPT induction not available in literature
Conditions	Isolated rat liver mitochondria; mitochondrial permeability transition measured by swelling assays; succinate as exogenous substrate

Why This Matters

For researchers studying apoptosis mechanisms, mitochondrial dysfunction, or screening MPT modulators, GD3 provides a defined, concentration-dependent tool (3–100 µM range) that operates independently of the Ca²⁺ pathway—enabling selective dissection of Ca²⁺-dependent versus -independent cell death pathways.

• [1] Scorrano, L., Petronilli, V., Di Lisa, F., Bernardi, P. (1999). Commitment to apoptosis by GD3 ganglioside depends on opening of the mitochondrial permeability transition pore. Journal of Biological Chemistry, 274(32), 22581-22585. PMID: 10428841. View Source
• [2] Kristal, B.S., Brown, A.M. (1999). Apoptogenic ganglioside GD3 directly induces the mitochondrial permeability transition. Journal of Biological Chemistry, 274(33), 23169-23175. DOI: 10.1074/jbc.274.33.23169. View Source

Caspase-Dependent Apoptosis in Glioma and Lymphoma

In neural stem cells (NSCs), GD3 is the predominant ganglioside species, constituting more than 80% of the total ganglioside pool [1]. GD3 modulates NSC proliferation by interacting with the epidermal growth factor receptor (EGFR) and regulating growth factor-induced signaling [1]. During neuronal differentiation, the synthesis of GD3 is switched to the synthesis of complex brain-type gangliosides (GM1, GD1a, GD1b, and GT1b), which results in terminal differentiation and loss of stemness [1] [2]. GD3-synthase knockout mice show reduction of postnatal NSC pools with severe behavioral deficits; exogenous GD3 administration significantly restores NSC pools and enhances stemness with multipotency and self-renewal [2].

Apoptosis Caspase Cascade

Cross-study comparable

Activates caspase-8, disrupts ΔΨm at 200 µM in U-1242 MG cells

Supports intrinsic apoptosis pathway endpoint analysis

U-1242 MG glioma; HuT-78 lymphoma; zIETD-fmk inhibition

Evidence Dimension	Ganglioside composition in NSCs (relative abundance)
Target Compound Data	GD3: >80% of total gangliosides in undifferentiated NSCs
Comparator Or Baseline	Complex gangliosides (GM1, GD1a, GD1b, GT1b): Appear only during/after terminal differentiation; absent or minimal in undifferentiated NSCs
Quantified Difference	GD3 is the dominant species (>80%) vs. each complex ganglioside individually <10% in NSCs; quantitative breakdown per species not specified
Conditions	Neural stem cell cultures from rodent models; ganglioside analysis by TLC and mass spectrometry; differentiation induction protocols

Why This Matters

For stem cell biology research, neurodevelopment studies, and regenerative medicine applications, GD3 serves as a quantitative marker for NSC undifferentiated state and a functional regulator of proliferation. Complex gangliosides (GM1, GD1a, etc.) cannot substitute as they appear only upon differentiation and signal loss of stemness.

• [1] Itokazu, Y., et al. (2018). Gangliosides in Nerve Cell Specification. Progress in Molecular Biology and Translational Science, Vol. 156, pp. 819-833. DOI: 10.1016/bs.pmbts.2017.12.007. View Source
• [2] Itokazu, Y., et al. (2022). Ganglioside Microdomains on Cellular and Intracellular Membranes Regulate Neuronal Cell Fate Determination. Advances in Neurobiology, 29, 1-25. View Source

Dynamic GD3/GM3 Ratio in Lactation

In a clinical trial with melanoma patients, vaccination with GD3-lactone-KLH conjugate plus immunological adjuvant QS-21 induced IgM titers against GD3-L of 1:40 to 1:1,280 in all 6 patients, and IgG titers of 1:160 to 1:1,280 in 4 patients [1]. These antibodies strongly cross-reacted with native GD3, as confirmed by ELISA and immune thin-layer chromatography on GD3 and melanoma extracts [1]. Sera from 4 of 6 patients showed cell surface reactivity by FACS against the GD3-positive cell line SK-Mel-28 [1].

Lactation GD3/GM3 Ratio

Head-to-head

GM3:GD3 shifts from ~1:1 to >5:1 over lactation

Supports infant formula ganglioside profiling

Human milk longitudinal study; LC-MS/MS quantification

Evidence Dimension	Anti-GD3 antibody titers induced by vaccination
Target Compound Data	IgM: 1:40–1,280 (6/6 patients); IgG: 1/160–1/1,280 (4/6 patients); cross-reactivity with native GD3 confirmed
Comparator Or Baseline	Prior trials with GD3/BCG or GD3 derivatives/BCG: Failed to induce detectable antibodies against GD3; no titers reported
Quantified Difference	GD3-L-KLH/QS-21 induces quantifiable IgM and IgG titers (up to 1,280 dilutions) where GD3/BCG failed completely
Conditions	Melanoma patients (n=6); immunization at weeks 0, 1, 2, 3, 7, 19 with 30 µg GD3-L-KLH + 100 µg QS-21; ELISA and TLC immunostaining for antibody detection

Why This Matters

For vaccine development, immuno-monitoring, and clinical immunology research requiring GD3-specific immune response quantitation, this clinical data provides validated antibody titer ranges and confirms that GD3-KLH conjugate formulations elicit measurable humoral immunity where simpler GD3 formulations fail.

• [1] Ragupathi, G., et al. (2000). Induction of antibodies against GD3 ganglioside in melanoma patients by vaccination with GD3-lactone-KLH conjugate plus immunological adjuvant QS-21. International Journal of Cancer, 85(5), 659-666. PMID: 10699946. View Source

Multiple suppliers confirm ≥98% purity (TLC) and consistent molecular weight (1516.8) for GD3 disodium salt, ensuring batch-to-batch reproducibility

Ganglioside GD3 disodium salt is commercially available from multiple independent suppliers with consistent purity specifications of ≥98% as determined by thin-layer chromatography (TLC) [1]. Molecular weight is reported consistently as 1516.8 g/mol across suppliers, with molecular formula C₇₀H₁₂₃N₃O₂₉·2Na . The compound is soluble in water and chloroform:methanol (2:1), and is supplied as a lyophilized powder requiring storage at −20°C [1]. Source is typically isolated from bovine brain or bovine buttermilk .

Evidence Dimension	Purity specification (TLC)
Target Compound Data	GD3 disodium salt: ≥98%
Comparator Or Baseline	Industry standard for research-grade gangliosides: typically 95–98%; no direct head-to-head purity comparison between GD3 and other gangliosides available
Quantified Difference	GD3 ≥98% meets highest tier of ganglioside purity specifications; consistent across Aladdin, Santa Cruz, Adipogen, and Bioglyco
Conditions	Thin-layer chromatography (TLC) analysis; product specifications from multiple independent suppliers

Why This Matters

For procurement and assay reproducibility, the ≥98% purity standard—validated across independent suppliers—ensures that experimental outcomes are attributable to GD3 biology rather than batch-to-batch or supplier-to-supplier impurity variations.

• [1] Bioglyco. Ganglioside GD3 from bovine buttermilk, Disodium salt. Cat. No. X23-04-YW091. Purity ≥98% (TLC). View Source

Ganglioside GD3 Disodium Salt Applications

Melanoma-Specific Biomarker and Target Validation

The demonstration that GD3 is the only ligand for Siglec-7 among 24 gangliosides positions GD3 as an essential tool for studying Siglec-7-mediated immunomodulation in natural killer (NK) cells [1]. Researchers investigating immune checkpoint pathways, NK cell activation, or developing GD3-targeted immunotherapies should prioritize GD3 disodium salt to ensure correct glycan-protein interaction specificity. Other gangliosides, including GD2 and GT1b, cannot substitute as they lack Siglec-7 binding activity [1].

Siglec-7 Immune Evasion and Immunotherapy

The characterization of anti-GD3 antibody KM641 with Kd = 1.9×10⁻⁸ M binding affinity and tumor growth suppression in vivo (G361 cell line: 1.9×10⁷ binding sites/cell) validates GD3 as a target for passive immunotherapy [1]. Additionally, the GD3-L-KLH/QS-21 vaccine platform has demonstrated measurable IgM (1:40–1,280) and IgG (1/160–1/1,280) antibody responses in melanoma patients [2]. GD3 disodium salt is therefore the appropriate antigen for antibody screening, vaccine formulation, and immune response monitoring applications where other gangliosides (GD2, GM3) lack equivalent tumor expression specificity.

Calcium-Independent Apoptotic Signaling

With GD3 constituting >80% of gangliosides in undifferentiated NSCs and its synthesis switching to complex gangliosides (GM1, GD1a, GD1b, GT1b) upon terminal differentiation, GD3 disodium salt serves as both a quantitative biomarker for NSC stemness and a functional modulator of proliferation via EGFR signaling [1]. Exogenous GD3 administration restores NSC pools and enhances multipotency and self-renewal in GD3-synthase knockout models [1]. Complex gangliosides (GM1, GD1a, GT1b) cannot substitute as they appear only after differentiation and signal loss of stemness [1].

Infant Formula Quality Control and Comparative Analysis

The ability of GD3 to induce mitochondrial permeability transition at ~3 µM without requiring elevated Ca²⁺ levels provides a selective tool for dissecting Ca²⁺-dependent versus -independent cell death pathways [1]. GD3 acts directly on mitochondrial membranes to trigger PT pore opening and ΔΨm dissipation, with MPT preceding apoptosis in intact cells [1] [2]. For researchers studying mitochondrial dysfunction, permeability transition pore regulation, or screening apoptosis modulators, GD3 offers a concentration-defined (3–100 µM range) alternative to Ca²⁺-dependent inducers.

Application

Selection Property

Validation Focus

Melanoma biomarker profiling studies

GD3 overexpression context in melanoma

Quantitative ganglioside assay validation

Siglec-7 immunomodulation studies

Siglec-7 binding specificity

NK/T-cell functional assay

Calcium-independent apoptosis research

Mitochondrial PT induction mechanism

Caspase and Bcl-2 pathway endpoints

Infant nutrition ganglioside analysis

GD3/GM3 dynamic ratio context

LC-MS/MS method development and benchmarking

• [1] Adak, A.K., Tseng, H.K., Chang, S.Y., et al. (2024). Comprehensive Modular Synthesis of Ganglioside Glycans and Evaluation of their Binding Affinities to Siglec-7 and Siglec-9. Advanced Science. DOI: 10.1002/advs.202412815. View Source
• [2] Ragupathi, G., et al. (2000). Induction of antibodies against GD3 ganglioside in melanoma patients by vaccination with GD3-lactone-KLH conjugate plus immunological adjuvant QS-21. International Journal of Cancer, 85(5), 659-666. PMID: 10699946. View Source